Cas no 546-40-7 (Spirosol-5-en-3-ol, (3b,22b,25S)-)

• Product Name: Spirosol-5-en-3-ol, (3b,22b,25S)-
• CAS No: 546-40-7
• MF: C₂₇H₄₃NO₂
• MW: 413.635828256607
• CID: 381077
• PubChem ID: 91871142
• Update Time: 2025-04-19

Spirosol-5-en-3-ol, (3b,22b,25S)- Chemical and Physical Properties

Names and Identifiers

• Spirosol-5-en-3-ol, (3b,22b,25S)-
• Dehydrotomatidine
• Tomatidenol
• G2T23B7YZV
• 546-40-7
• (1S,2S,4S,5'S,6S,7R,8R,9S,12S,13R,16S)-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-18-ene-6,2'-piperidine]-16-ol
• NS00094327
• Spirosol-5-en-3-ol, (3beta,22beta,25S)-
• UNII-G2T23B7YZV
• Soladulcamaridine
• SOLA-DULCAMARIDINE
• (1S,2S,4S,5'S,6S,7S,8R,9S,12S,13R,16S)-5',7,9,13-TETRAMETHYLSPIRO(5-OXAPENTACYCLO(10.8.0.02,9.04,8.013,18)ICOS-18-ENE-6,2'-PIPERIDINE)-16-OL
• (-)-TOMATIDENOL
• (3.BETA.,22.BETA.,25S)-SPIROSOL-5-EN-3-OL
• (1S,2S,4S,5'S,6S,7S,8R,9S,12S,13R,16S)-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-18-ene-6,2'-piperidine]-16-ol
• TOMATID-5-EN-3.BETA.-OL
• SPIROSOL-5-EN-3-OL, (3.BETA.,22.BETA.,25S)-
• tomatid-5-enol
• .DELTA.5-TOMATIDEN-3.BETA.-OL

• Inchi： 1S/C27H43NO2/c1-16-7-12-27(28-15-16)17(2)24-23(30-27)14-22-20-6-5-18-13-19(29)8-10-25(18,3)21(20)9-11-26(22,24)4/h5,16-17,19-24,28-29H,6-15H2,1-4H3/t16-,17-,19-,20+,21-,22-,23-,24-,25-,26-,27-/m0/s1
• InChI Key： KWVISVAMQJWJSZ-INULWVDGSA-N
• SMILES： O1[C@@]2(CC[C@H](C)CN2)[C@@H](C)[C@H]2[C@@H]1C[C@H]1[C@@H]3CC=C4C[C@H](CC[C@]4(C)[C@H]3CC[C@@]12C)O

Computed Properties

• Exact Mass: 413.32938
• Monoisotopic Mass: 413.32938
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 0
• Complexity: 749
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5
• XLogP3: 5.4

Experimental Properties

• Density: 1.12
• Boiling Point: 537.9°C at 760 mmHg
• Flash Point: 279.1°C
• Refractive Index: 1.572

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Spirosolanes and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal alkaloids Spirosolanes and derivatives